Cas no 104874-86-4 ((S)-(+)-Doxazosin)

(S)-(+)-Doxazosin Properties

Names and Identifiers

• Methanone,[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2S)-2,3-dihydro-1,4-benzodioxin-2-yl]-
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[[(2S)-2,3-dihydro-1,4-benzodioxin-2-yl]carbonyl]-
• (S)-(+)-DOXAZOSIN
• Methanone,[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2S)-2,3-dihydro-1,4-benzod...
• S-Doxazosin
• S-DOXAZOSIN INTERMEDIATE
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[(2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl]-, (S)-
• (S)-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone
• UNII-V916PA1IQJ
• EN300-24137920
• PD070289
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-[(3S)-2,3-dihydro-1,4-benzodioxin-3-yl]methanone
• SCHEMBL1648487
• Methanone, (4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)-
• 104874-86-4
• BIDD:GT0745
• CHEMBL1624221
• 2-{4-[(2S)-2,3-dihydro-1,4-benzodioxine-2-carbonyl]piperazin-1-yl}-6,7-dimethoxyquinazolin-4-amine
• V916PA1IQJ
• (4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)methanone
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-, (S)-
• Doxazosin, (S)-
• +Expand

• MDL： MFCD12031391
• InChIKey： RUZYUOTYCVRMRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H25N5O5/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26)
• SMILES： NC1C2=C(C=C(OC)C(OC)=C2)N=C(N2CCN(C(C3OC4=CC=CC=C4OC3)=O)CC2)N=1

Computed Properties

• Exact Mass: 451.18575
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 451.18556891g/mol
• Heavy Atom Count: 33
• Complexity: 678
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.27